Cas no 2648945-23-5 (1-ethylpiperidine-4-carboximidamide, acetic acid)
1-ethylpiperidine-4-carboximidamide, acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-ethylpiperidine-4-carboximidamide, acetic acid
-
- MDL: MFCD34167637
- Inchi: 1S/C8H17N3.C2H4O2/c1-2-11-5-3-7(4-6-11)8(9)10;1-2(3)4/h7H,2-6H2,1H3,(H3,9,10);1H3,(H,3,4)
- InChI Key: BWFKSGHZLSOVBE-UHFFFAOYSA-N
- SMILES: C(=O)(O)C.C(C1CCN(CC)CC1)(N)=N
1-ethylpiperidine-4-carboximidamide, acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28221856-1g |
1-ethylpiperidine-4-carboximidamide, acetic acid |
2648945-23-5 | 95% | 1g |
$842.0 | 2023-09-09 | |
| Enamine | EN300-28221856-5g |
1-ethylpiperidine-4-carboximidamide, acetic acid |
2648945-23-5 | 95% | 5g |
$2443.0 | 2023-09-09 | |
| Enamine | EN300-28221856-10g |
1-ethylpiperidine-4-carboximidamide, acetic acid |
2648945-23-5 | 95% | 10g |
$3622.0 | 2023-09-09 | |
| Enamine | EN300-28221856-0.05g |
1-ethylpiperidine-4-carboximidamide, acetic acid |
2648945-23-5 | 95.0% | 0.05g |
$197.0 | 2025-03-19 | |
| Enamine | EN300-28221856-0.1g |
1-ethylpiperidine-4-carboximidamide, acetic acid |
2648945-23-5 | 95.0% | 0.1g |
$293.0 | 2025-03-19 | |
| Enamine | EN300-28221856-0.25g |
1-ethylpiperidine-4-carboximidamide, acetic acid |
2648945-23-5 | 95.0% | 0.25g |
$418.0 | 2025-03-19 | |
| Enamine | EN300-28221856-0.5g |
1-ethylpiperidine-4-carboximidamide, acetic acid |
2648945-23-5 | 95.0% | 0.5g |
$656.0 | 2025-03-19 | |
| Enamine | EN300-28221856-1.0g |
1-ethylpiperidine-4-carboximidamide, acetic acid |
2648945-23-5 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28221856-2.5g |
1-ethylpiperidine-4-carboximidamide, acetic acid |
2648945-23-5 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-28221856-5.0g |
1-ethylpiperidine-4-carboximidamide, acetic acid |
2648945-23-5 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
1-ethylpiperidine-4-carboximidamide, acetic acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-ethylpiperidine-4-carboximidamide, acetic acid
Introduction to 1-Ethylpiperidine-4-Carboximidamide, Acetic Acid (CAS No. 2648945-23-5)
1-Ethylpiperidine-4-carboximidamide, acetic acid (CAS No. 2648945-23-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.
The chemical structure of 1-ethylpiperidine-4-carboximidamide, acetic acid is defined by its piperidine ring, which is a common structural motif in many biologically active compounds. The presence of the carboximidamide group and the acetic acid moiety imparts specific functional properties that are crucial for its biological activity. The compound's molecular formula is C9H16N3O2, and its molecular weight is approximately 198.24 g/mol.
In terms of synthesis, 1-ethylpiperidine-4-carboximidamide, acetic acid can be prepared through a multi-step process involving the reaction of 1-ethylpiperidine-4-carbaldehyde with guanidine and subsequent acetylation. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in both research and industrial settings.
The biological activities of 1-ethylpiperidine-4-carboximidamide, acetic acid have been extensively studied in recent years. One of the most notable findings is its potential as a modulator of the central nervous system (CNS). Research has shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to inhibit the release of pro-inflammatory cytokines and reduce oxidative stress in neuronal cells. These properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective effects, 1-ethylpiperidine-4-carboximidamide, acetic acid has also demonstrated anti-inflammatory properties. Studies have indicated that it can effectively suppress the production of inflammatory mediators such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both in vitro and in vivo models. This makes it a potential therapeutic agent for inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 1-ethylpiperidine-4-carboximidamide, acetic acid has also been investigated to understand its behavior in biological systems. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-ethylpiperidine-4-carboximidamide, acetic acid in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.
In conclusion, 1-ethylpiperidine-4-carboximidamide, acetic acid (CAS No. 2648945-23-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.
2648945-23-5 (1-ethylpiperidine-4-carboximidamide, acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)